![molecular formula C7H6N4O2S B114623 2,4-Diaminothieno[2,3-d]pyrimidine-6-carboxylic acid CAS No. 155087-28-8](/img/structure/B114623.png)
2,4-Diaminothieno[2,3-d]pyrimidine-6-carboxylic acid
Overview
Description
2,4-Diaminothieno[2,3-d]pyrimidine-6-carboxylic acid is a chemical compound that belongs to the class of pyrimidines . It is a derivative of thieno[2,3-d]pyrimidine, a bicyclic compound containing a thiophene ring fused to a pyrimidine ring .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-amino-4,6-dichloropyrimidine-5-carbaldehyde with ethyl mercaptoacetate, methyl N-methylglycinate or ethyl glycinate . This results in the formation of compounds that, when treated with bases, cyclize to the corresponding 2-amino-4-chlorothieno- and pyrrolo[2,3-d]pyrimidine-6-carboxylates .Molecular Structure Analysis
The molecular structure of this compound is characterized by a thieno[2,3-d]pyrimidine core, which is a bicyclic compound containing a thiophene ring fused to a pyrimidine ring . The molecule also contains two amino groups at the 2 and 4 positions, and a carboxylic acid group at the 6 position .Chemical Reactions Analysis
The chemical reactions involving this compound are primarily related to its synthesis. As mentioned earlier, the synthesis involves the reaction of 2-amino-4,6-dichloropyrimidine-5-carbaldehyde with ethyl mercaptoacetate, methyl N-methylglycinate or ethyl glycinate . The resulting compounds, when treated with bases, cyclize to form the corresponding 2-amino-4-chlorothieno- and pyrrolo[2,3-d]pyrimidine-6-carboxylates .Scientific Research Applications
Synthesis and Biological Activities
2,4-Diaminothieno[2,3-d]pyrimidine derivatives, including 2,4-Diaminothieno[2,3-d]pyrimidine-6-carboxylic acid, have been a subject of interest due to their important biological activities. These compounds are synthesized through various methods, and their applications span across different fields of biological research. Wang Fu-cheng (2011) discussed the synthesis and the biological significance of these derivatives (Wang Fu-cheng, 2011).
Inhibitory Activities
One notable application is their role as inhibitors. For instance, a study by Donkor et al. (2003) synthesized a series of 2,4-diaminothieno[2,3-d]pyrimidines to explore their inhibitory activity against dihydrofolate reductase from various sources. This enzyme is crucial in cellular processes, and its inhibition can have significant therapeutic implications (Donkor, Li, & Queener, 2003).
Synthesis for Specific Applications
In terms of synthesis for specific applications, research by Tumkevičius et al. (2006) and Dailide & Tumkevičius (2022) is relevant. They focused on synthesizing new derivatives of 2,4-diaminothieno[2,3-d]pyrimidine for potential applications in medicine and biology. These studies highlight the versatility and importance of this compound in scientific research (Tumkevičius, Dailide, & Kaminskas, 2006); (Dailide & Tumkevičius, 2022).
Antifolate Inhibitors
Another significant area of research is the development of antifolate inhibitors. Rosowsky et al. (1997) synthesized derivatives of 2,4-diaminothieno[2,3-d]pyrimidine as potential inhibitors of dihydrofolate reductase in specific pathogens. This research contributes to the understanding of potential therapeutic agents against infectious diseases (Rosowsky, Papoulis, & Queener, 1997).
Future Directions
The future directions for research on 2,4-Diaminothieno[2,3-d]pyrimidine-6-carboxylic acid could involve further exploration of its synthesis, characterization, and potential biological activities. Given that many 2,4-diaminopyrimidine derivatives have been synthesized as potential drugs against certain pathogens , there could be potential for the development of new therapeutics based on this compound.
Mechanism of Action
Target of Action
Similar compounds have shown antimicrobial activity , and some have been found to inhibit dihydrofolate reductase (DHFR) from various organisms . DHFR is an enzyme involved in the tetrahydrofolate synthesis pathway, crucial for DNA synthesis and cell growth.
Mode of Action
If it acts similarly to other dhfr inhibitors, it likely binds to the enzyme’s active site, preventing the reduction of dihydrofolate to tetrahydrofolate . This inhibition disrupts DNA synthesis and cell growth, potentially explaining its antimicrobial activity .
Biochemical Pathways
By inhibiting DHFR, 2,4-Diaminothieno[2,3-d]pyrimidine-6-carboxylic acid could disrupt the tetrahydrofolate synthesis pathway. Tetrahydrofolate is a coenzyme involved in the transfer of single-carbon units in the synthesis of nucleotides and amino acids. Therefore, its inhibition could affect these biochemical pathways, leading to impaired DNA synthesis and cell growth .
Result of Action
The inhibition of DHFR and disruption of the tetrahydrofolate synthesis pathway could lead to impaired DNA synthesis and cell growth, potentially resulting in the death of microbial cells . This could explain the antimicrobial activity observed for similar compounds .
properties
IUPAC Name |
2,4-diaminothieno[2,3-d]pyrimidine-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O2S/c8-4-2-1-3(6(12)13)14-5(2)11-7(9)10-4/h1H,(H,12,13)(H4,8,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRSNNPNXQJUEHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC2=NC(=NC(=C21)N)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50617864 | |
Record name | 2,4-Diaminothieno[2,3-d]pyrimidine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50617864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
155087-28-8 | |
Record name | 2,4-Diaminothieno[2,3-d]pyrimidine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50617864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural features of the synthesized 2,4-diaminothieno[2,3-d]pyrimidine-6-carboxylic acid derivatives and how were they synthesized?
A1: The research article describes the synthesis of a series of new 2,4-diaminothieno[2,3-d]pyrimidine and 2,4-diaminopyrrolo[2,3-d]pyrimidine derivatives. [] These derivatives feature a central pyrimidine ring with amino groups at positions 2 and 4, and a carboxylic acid group at position 6. The key structural difference lies in the presence of either a thieno or pyrrolo ring fused to the pyrimidine core.
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